![molecular formula C19H15N3O4 B362845 2-(1-naphthyloxy)-N'-(4-nitrobenzylidene)acetohydrazide CAS No. 303083-48-9](/img/structure/B362845.png)
2-(1-naphthyloxy)-N'-(4-nitrobenzylidene)acetohydrazide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(1-naphthyloxy)-N'-(4-nitrobenzylidene)acetohydrazide, commonly known as NNA, is a chemical compound that has been extensively studied for its potential applications in scientific research. NNA belongs to the class of hydrazide derivatives and has been found to exhibit a wide range of biochemical and physiological effects.
Mechanism of Action
Target of Action
The primary target of the compound, also known as 2-naphthalen-1-yloxy-N-[(E)-(4-nitrophenyl)methylideneamino]acetamide, is the Transient Receptor Potential Melastatin 4 (TRPM4) . TRPM4 is a potential target for cancer and other human diseases .
Mode of Action
The compound acts as an inhibitor of TRPM4 . It was designed and synthesized to improve cellular potency
Result of Action
One of the most promising compounds in the series, identified as 7d (ZX08903), displayed promising antiproliferative activity against prostate cancer cell lines . It suppressed colony formation and the expression of androgen receptor (AR) protein in prostate cancer cells . Furthermore, it can concentration-dependently induce cell apoptosis in prostate cancer cells .
Advantages and Limitations for Lab Experiments
One of the main advantages of using NNA in lab experiments is its high purity and stability. NNA can be synthesized with high purity and its stability can be confirmed through various analytical techniques. Furthermore, NNA exhibits a wide range of biochemical and physiological effects, making it a versatile compound for use in various scientific research studies. However, one of the limitations of using NNA in lab experiments is its potential toxicity. NNA has been found to exhibit cytotoxic effects in some cell lines, and its toxicity should be carefully evaluated before use in any experiments.
Future Directions
There are many potential future directions for research on NNA. One area of research could focus on the development of new derivatives of NNA with improved pharmacological properties. Another area of research could focus on the elucidation of the mechanism of action of NNA, which would help to better understand its effects on various enzymes and signaling pathways. Furthermore, research could focus on the development of new applications for NNA, such as its use in the treatment of skin disorders or as a potential candidate for the development of new antibiotics.
Synthesis Methods
The synthesis of NNA can be achieved through a multi-step reaction process. The first step involves the preparation of 2-(1-naphthyloxy)acetic acid, which is then reacted with hydrazine hydrate to form 2-(1-naphthyloxy)acetohydrazide. The final step involves the reaction of 2-(1-naphthyloxy)acetohydrazide with 4-nitrobenzaldehyde to form NNA. The purity of NNA can be confirmed through various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC).
Scientific Research Applications
NNA has been used in various scientific research studies due to its potential applications in the field of medicinal chemistry. It has been found to exhibit anti-inflammatory, anticancer, and antitumor activities. NNA has also been studied for its potential use as an inhibitor of enzymes such as acetylcholinesterase and tyrosinase. Furthermore, NNA has been found to exhibit antibacterial and antifungal activities, making it a potential candidate for the development of new antibiotics.
properties
IUPAC Name |
2-naphthalen-1-yloxy-N-[(E)-(4-nitrophenyl)methylideneamino]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H15N3O4/c23-19(21-20-12-14-8-10-16(11-9-14)22(24)25)13-26-18-7-3-5-15-4-1-2-6-17(15)18/h1-12H,13H2,(H,21,23)/b20-12+ |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHYURVQCDFHBDT-UDWIEESQSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2OCC(=O)NN=CC3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C=CC=C2OCC(=O)N/N=C/C3=CC=C(C=C3)[N+](=O)[O-] |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H15N3O4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.3 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
303083-48-9 |
Source
|
Record name | 2-(1-NAPHTHYLOXY)-N'-(4-NITROBENZYLIDENE)ACETOHYDRAZIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.